6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole

• IUPAC Name: 6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C12H9IN2S/c1-8-6-15-7-11(14-12(15)16-8)9-2-4-10(13)5-3-9/h2-7H,1H3
• InChI Key: JEWGDXRBUBAMFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2S1)C3=CC=C(C=C3)I
• Molecular Formula: C12H9IN2S
• Molecular Weight: 340.18 g/mol

Description

6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole, also known as IMPY, is a heterocyclic compound that has been widely studied for its potential applications in medicinal chemistry. This compound is known for its unique structure, which contains both an imidazole and a thiazole ring, and its ability to bind to amyloid plaques in the brain. In

Scientific Research Applications

Antimicrobial Activities

6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole derivatives have been studied for their potential antimicrobial properties. Ur et al. (2004) synthesized a range of compounds with this structure, finding that some demonstrated antimicrobial activity against various strains, including Staphylococcus epidermidis (Ur et al., 2004).

Anti-Inflammatory and Analgesic Activities

Research has explored the anti-inflammatory and analgesic potential of imidazo[2,1-b]thiazole derivatives. Abignente et al. (1983) prepared several compounds in this class and evaluated them for anti-inflammatory, analgesic, and antipyretic activities, along with their ulcerogenic potential (Abignente et al., 1983).

Anticancer Activity

Some derivatives of this compound have been investigated for their potential anticancer properties. For instance, Koppireddi et al. (2014) synthesized a series of these compounds and evaluated their anti-proliferative activity against various human cancer cell lines (Koppireddi et al., 2014).

Antitubercular Activity

Compounds containing the imidazo[2,1-b][1,3]thiazole moiety have been studied for their effectiveness against tuberculosis. Ramprasad et al. (2016) reported on the synthesis of thiazole–imidazo[2,1-b][1,3,4]thiadiazole hybrids and their screening for antimycobacterial activity against Mycobacterium tuberculosis (Ramprasad et al., 2016).